(Z)-ethyl 2-((4-bromobenzoyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(4-bromobenzoyl)imino-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H23BrN4O5/c1-2-35-26(34)20-14-19-22(28-21-7-3-4-12-30(21)25(19)33)31(15-18-6-5-13-36-18)23(20)29-24(32)16-8-10-17(27)11-9-16/h3-4,7-12,14,18H,2,5-6,13,15H2,1H3
• InChI Key: ROOGPOYSMJCRSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=C(C=C4)Br)CC5CCCO5
• Molecular Formula: C26H23BrN4O5
• Molecular Weight: 551.4 g/mol
• CAS No.: 534580-58-0

Description

(Z)-ethyl 2-((4-bromobenzoyl)imino)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C26H23BrN4O5 and its molecular weight is 551.397. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives : These compounds, synthesized through the interaction of various derivatives with ethyl 2-(benzo[d]thazol-2-yl)acetate, lead to the creation of ethyl iminothiazolopyridine-4-carboxylate. This showcases the compound's role in facilitating complex chemical synthesis (Mohamed, 2021).

• Formation of Spiro[Pyrrolo[2,1-b][1,3]Benzothiazole-3,2′-[1,3]Thiazolo[3,2-a] Pyrimidine] : The 1,3-dipolar cycloaddition reaction of related ethyl carboxylates leads to the production of novel dicarboxylates, indicating the compound's involvement in creating new molecular structures (Zeng et al., 2018).

• Photolysis and Pyrolysis Studies : Research on the photolysis of similar compounds, such as ethyl 2-(isoquinolin-1-yl) derivatives, reveals insights into complex chemical reactions, including the formation of imino carbenes and imidazo isoquinolines, which can be related to the study of the compound (Singh & Prager, 1992).

Biological Activities

• Antimicrobial and Antifungal Properties : Ethyl carboxylates, similar to the compound , have been tested for their antimicrobial and antifungal activities. These studies highlight the potential of these compounds in developing new treatments for various bacterial and fungal infections (Maddila et al., 2012).

• Antioxidant Properties : Investigations into the antioxidant properties of related compounds provide insights into their potential use in combating oxidative stress-related diseases and conditions (Youssef & Amin, 2012).